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Compound of Interest

Compound Name: 2-Chloro-5-nitrobenzophenone

Cat. No.: B105091 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available health and safety information for 2-
Chloro-5-nitrobenzophenone. Data for this specific compound is limited. Therefore,

information from structurally similar compounds, particularly 2-Amino-2'-chloro-5-

nitrobenzophenone, has been included for a more comprehensive overview. This information

should be used with caution and supplemented by a thorough review of the specific Safety

Data Sheet (SDS) provided by the supplier.

Chemical Identification and Physical Properties
This section summarizes the key identifiers and physicochemical properties of 2-Chloro-5-
nitrobenzophenone.
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Property Value Source

IUPAC Name
(2-chloro-5-nitrophenyl)

(phenyl)methanone
[1][2]

Synonyms 5-Nitro-2-chlorobenzophenone [3]

CAS Number 34052-37-4 [1][2][3]

Molecular Formula C₁₃H₈ClNO₃ [1][2][3]

Molecular Weight 261.66 g/mol [1][3]

Appearance

Off-white to creamish or pale

yellow to orange/brown

crystalline powder

[2][3]

Melting Point 80.5 - 86.5 °C [2][4][5]

Boiling Point ~235 °C (rough estimate) [4]

Solubility
Soluble in methanol and

benzene.
[3][4]

Hazard Identification and Classification
2-Chloro-5-nitrobenzophenone is classified as an irritant. The following GHS classification

has been aggregated from multiple sources.

Hazard Class GHS Category Hazard Statement

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Note: This classification is based on notifications to the ECHA C&L Inventory and may vary

depending on impurities and other factors.[1]
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GHS Hazard Pictograms and Signal Word
Pictogram Signal Word

Warning

Precautionary Statements
The following table outlines the recommended precautionary statements for handling 2-Chloro-
5-nitrobenzophenone.
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Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P264
Wash skin thoroughly after

handling.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P302 + P352
IF ON SKIN: Wash with plenty

of water.

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P312

Call a POISON

CENTER/doctor if you feel

unwell.

P332 + P313
If skin irritation occurs: Get

medical advice/attention.

P337 + P313
If eye irritation persists: Get

medical advice/attention.

P362 + P364
Take off contaminated clothing

and wash it before reuse.
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Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.

P405 Store locked up.

Disposal P501

Dispose of contents/container

to an authorized hazardous or

special waste collection point

in accordance with local

regulations.

Toxicological Information
Comprehensive toxicological studies for 2-Chloro-5-nitrobenzophenone are not readily

available in the public domain. The primary hazards are related to irritation of the eyes, skin,

and respiratory system.[3][6]

First-Aid Measures
In the event of exposure, the following first-aid measures should be taken immediately.
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Exposure Route First-Aid Protocol

Eye Contact

Immediately wash (irrigate) the eyes with large

amounts of water for at least 15 minutes,

occasionally lifting the lower and upper lids.[5][7]

[8] Get medical attention immediately.[5][7]

Skin Contact

Promptly wash the contaminated skin with soap

and water.[7] If the chemical penetrates clothing,

remove the clothing and wash the skin with

water.[7] Seek medical attention if irritation

persists.[6][7]

Inhalation

Move the exposed person to fresh air at once.[7]

[9] If breathing has stopped, perform artificial

respiration.[7] If breathing is difficult, trained

personnel may administer oxygen.[7][9] Keep

the person warm and at rest.[7] Get medical

attention as soon as possible.[7][9]

Ingestion

If swallowed, get medical attention immediately.

[7] Clean mouth with water and drink plenty of

water afterwards.[5]

Experimental Protocols
Specific experimental protocols for the safety assessment of 2-Chloro-5-nitrobenzophenone
were not found in the searched literature. However, standardized OECD guidelines are typically

followed to assess the types of hazards identified for this compound.

Protocol for Assessing Acute Eye Irritation/Corrosion
(OECD 405)
This test guideline is designed to determine the potential for a substance to cause eye irritation

or corrosion.

Test System: Albino rabbits are typically used.
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Procedure: A single dose of the test substance is applied to the conjunctival sac of one eye

of the animal. The other eye remains untreated and serves as a control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The degree

of eye irritation/corrosion is evaluated by scoring lesions of the conjunctiva, cornea, and iris.

Endpoint: The test allows for the classification of the substance based on the severity and

reversibility of the eye lesions observed.

Protocol for Assessing Acute Dermal Irritation/Corrosion
(OECD 404)
This guideline assesses the potential of a substance to cause skin irritation or corrosion.

Test System: Albino rabbits are commonly used.

Procedure: The test substance is applied to a small area of shaved skin on the animal's

back. The treated area is then covered with a gauze patch.

Observation: After a 4-hour exposure period, the patch is removed, and the skin is observed

for erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72

hours).

Endpoint: The substance is classified based on the severity, duration, and reversibility of the

skin reactions.

Visualizations
Emergency Response Workflow for Chemical Spill
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Spill of 2-Chloro-5-nitrobenzophenone Occurs

Clear area of personnel and move upwind

Alert Fire Brigade and report location and nature of hazard

Wear Personal Protective Equipment (PPE)
(Gloves, Goggles, Protective Clothing)

Prevent spillage from entering drains or waterways

Contain and absorb spill with inert material
(sand, earth, vermiculite)

Wipe up and place in a suitable, labeled container for waste disposal

Decontaminate the area

Click to download full resolution via product page

Caption: Emergency response workflow for a chemical spill.

First-Aid Procedure for Exposure
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Skin Contact Eye Contact Inhalation

Remove contaminated clothing

Wash with plenty of soap and water

Seek medical attention if irritation persists

Rinse cautiously with water for at least 15 minutes

Remove contact lenses, if present and easy to do

Get immediate medical attention

Remove person to fresh air

Keep comfortable for breathing

If breathing is difficult, provide oxygen/artificial respiration

Get medical attention

Exposure Occurs

Click to download full resolution via product page

Caption: First-aid procedures for different exposure routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Chloro-5-nitrobenzophenone | C13H8ClNO3 | CID 118591 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 2-Chloro-5-nitrobenzophenone, 98% 25 g | Request for Quote | Thermo Scientific
Chemicals [thermofisher.com]

3. One moment, please... [sdichem.com]

4. 34052-37-4 CAS MSDS (2-Chloro-5-nitrobenzophenone) Melting Point Boiling Point
Density CAS Chemical Properties [chemicalbook.com]

5. fishersci.com [fishersci.com]

6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

7. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

8. trdsf.com [trdsf.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b105091?utm_src=pdf-body-img
https://www.benchchem.com/product/b105091?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-nitrobenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-nitrobenzophenone
https://www.thermofisher.com/order/catalog/product/H35800.14
https://www.thermofisher.com/order/catalog/product/H35800.14
https://sdichem.com/2-chloro-5-nitro-benzophenone/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8313315.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8313315.aspx
https://www.fishersci.com/store/msds?partNumber=AAH35800&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR5767_msds.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://trdsf.com/blogs/news/first-aid-treatment-chemical-exposure-control
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. First Aid - Chemical Poisoning [moh.gov.sa]

To cite this document: BenchChem. [Technical Guide: Health and Safety of 2-Chloro-5-
nitrobenzophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105091#health-and-safety-information-for-2-chloro-5-
nitrobenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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